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Compound of Interest

Compound Name: Cyclizine-d3

Cat. No.: B13444242

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Cyclizine-d3 in a laboratory setting. Adherence to these procedures is essential to mitigate
risks and ensure a safe research environment for all personnel. Cyclizine is classified as toxic if
swallowed, in contact with skin, or inhaled, and is suspected of damaging fertility or the unborn
child.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following equipment must be worn at all times when handling Cyclizine-d3:

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
is necessary if exposure limits are exceeded or if irritation or other symptoms are
experienced.[4] For activities with a high risk of aerosol generation, a full-face air-purifying
respirator is recommended.

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
required.[5] A face shield should be worn in addition to goggles when there is a splash
hazard.[5][6]

» Skin and Body Protection: A flame-resistant lab coat is required.[5] Disposable gowns with
tight-fitting cuffs are also recommended and should be changed every two to three hours or
immediately after a spill.[7] Full-body "bunny suit" coveralls offer head-to-toe protection.[7]
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» Hand Protection: Wear two pairs of powder-free, chemical-resistant gloves.[8] The outer
gloves should be heavy-duty and chemically resistant, while the inner gloves can be a
flexible laminate type.[5] Gloves should be changed regularly, at least every 30 to 60
minutes, or immediately if contaminated or damaged.[8]

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for Cyclizine. This data
underscores the compound's potency and the need for careful handling.

Route of )

L . Species Dose (LD50) Reference
Administration
Oral Mouse 165 mg/kg [3]
Intraperitoneal Mouse 58 mg/kg [3]

Standard Operating Procedure for Handling
Cyclizine-d3

This section outlines the step-by-step methodology for safely handling Cyclizine-d3 in a
research laboratory.

Engineering Controls and Preparation

o Designated Area: All work with Cyclizine-d3 must be conducted in a designated area within
a chemical fume hood or a glove box to minimize inhalation exposure.[4]

o Ventilation: Ensure adequate ventilation in the laboratory, especially in confined areas.[4]
The designated fume hood should have a certified face velocity.

o Pre-use Inspection: Before starting any work, inspect all PPE for integrity. Ensure that the
fume hood is functioning correctly and that all necessary safety equipment (spill kit,
emergency shower, eyewash station) is accessible.

Handling and Experimental Workflow
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» Weighing: To minimize aerosolization, weigh the compound in a containment balance
enclosure or a fume hood. Use anti-static weighing boats.

e Solution Preparation: When preparing solutions, add the solvent to the solid compound
slowly to avoid splashing.

» Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[1] Do
not eat, drink, or smoke in the laboratory.[4]

o Clothing: Contaminated work clothing should not be allowed out of the workplace and must
be washed before reuse.[1][4]

Spill Management and First Aid

e In Case of a Spill:

[e]

Evacuate personnel from the immediate area.[4]

o

Wear appropriate PPE before cleaning the spill.

[¢]

Cover the spill with an absorbent material.

[¢]

Collect the absorbed material into a suitable container for disposal.[1]

[e]

Clean the spill area thoroughly.[1]

o First Aid Measures:

o If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[4][9]

o In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

[1]14]

o In Case of Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and
seek medical advice.[4]
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o If Swallowed: Do NOT induce vomiting. Call a physician or poison control center
immediately.[1][4]

Disposal Plan

Proper disposal of Cyclizine-d3 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Categorization: Cyclizine waste is considered hazardous pharmaceutical waste.[10]
[11]

e Containerization:

o Solid Waste: All solid waste contaminated with Cyclizine-d3 (e.g., gloves, weighing boats,
paper towels) should be placed in a designated, sealed, and clearly labeled hazardous
waste container. A purple-lidded container is typically used for cytotoxic and cytostatic
waste.[10]

o Liquid Waste: Unused solutions of Cyclizine-d3 should be collected in a labeled, sealed,
and non-reactive hazardous waste container.

» Disposal Method: The recommended method for disposal is to dissolve or mix the material
with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner
and exhaust air.[1] Do not empty into drains.[12] Dispose of contents and container at a
hazardous or special waste collection point in accordance with local, state, and federal
regulations.[4][12]

Workflow for Safe Handling of Cyclizine-d3
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Safe Handling Workflow for Cyclizine-d3
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Caption: Logical workflow for the safe handling of Cyclizine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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